3-Pentynoyl-S-pantetheine-11-pivalate 3-Pentynoyl-S-pantetheine-11-pivalate
Brand Name: Vulcanchem
CAS No.: 119072-37-6
VCID: VC20892336
InChI: InChI=1S/C21H34N2O6S/c1-7-8-9-16(25)30-13-12-22-15(24)10-11-23-18(27)17(26)21(5,6)14-29-19(28)20(2,3)4/h17,26H,9-14H2,1-6H3,(H,22,24)(H,23,27)/t17-/m0/s1
SMILES: CC#CCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COC(=O)C(C)(C)C)O
Molecular Formula: C21H34N2O6S
Molecular Weight: 442.6 g/mol

3-Pentynoyl-S-pantetheine-11-pivalate

CAS No.: 119072-37-6

Cat. No.: VC20892336

Molecular Formula: C21H34N2O6S

Molecular Weight: 442.6 g/mol

* For research use only. Not for human or veterinary use.

3-Pentynoyl-S-pantetheine-11-pivalate - 119072-37-6

Specification

CAS No. 119072-37-6
Molecular Formula C21H34N2O6S
Molecular Weight 442.6 g/mol
IUPAC Name [(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-pent-3-ynoylsulfanylethylamino)propyl]amino]butyl] 2,2-dimethylpropanoate
Standard InChI InChI=1S/C21H34N2O6S/c1-7-8-9-16(25)30-13-12-22-15(24)10-11-23-18(27)17(26)21(5,6)14-29-19(28)20(2,3)4/h17,26H,9-14H2,1-6H3,(H,22,24)(H,23,27)/t17-/m0/s1
Standard InChI Key QIPZFAJEWGKKJV-KRWDZBQOSA-N
Isomeric SMILES CC#CCC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COC(=O)C(C)(C)C)O
SMILES CC#CCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COC(=O)C(C)(C)C)O
Canonical SMILES CC#CCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COC(=O)C(C)(C)C)O

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